Cas no 55326-07-3 (1,3,6-Trimethyl-5-nitropyrimidine-2,4(1H,3H)-dione)

• Product Name: 1,3,6-Trimethyl-5-nitropyrimidine-2,4(1H,3H)-dione
• CAS No: 55326-07-3
• MF: C₇H₉N₃O₄
• MW: 199.164061307907
• CID: 943740
• PubChem ID: 750369
• Update Time: 2025-09-23

1,3,6-Trimethyl-5-nitropyrimidine-2,4(1H,3H)-dione Chemical and Physical Properties

Names and Identifiers

• 1,3,6-Trimethyl-5-nitropyrimidine-2,4(1H,3H)-dione
• 1,3,6-Trimethyl-5-nitrouracil
• 2,4(1H,3H)-pyrimidinedione, 1,3,6-trimethyl-5-nitro-
• 1,3,6-trimethyl-5-nitropyrimidine-2,4-dione
• 1,3,6-trimethyl-5-nitro-1h-pyrimidine-2,4-dione
• AKOS001654393
• 1,3,6-trimethyl-5-nitro-1,3-dihydropyrimidine-2,4-dione
• 5-nitro-1,3,6-trimethylpyrimidine-2,4(1H,3H)-dione
• 6-methyl-5-nitro-1,3-dimethyl-1H-pyrimidine-2,4-dione
• 5-NITRO-1,3,6-TRIMETHYLURACIL
• 1,3,6-trimethyl-5-nitro-1,2,3,4-tetrahydropyrimidine-2,4-dione
• OSTDULKDQDIIKB-UHFFFAOYSA-N
• AB-323/25048278
• SCHEMBL480656
• 5-(nitro)-1,3,6-trimethylpyrimidine-2,4(1H,3H)-dione
• DB-322596
• 1,3,6-trimethyl-5-nitro-1H-pyrimidine-2,4dione
• EU-0046423
• 55326-07-3
• SR-01000502174-1
• SR-01000502174

• MDL： MFCD00091851
• Inchi： 1S/C7H9N3O4/c1-4-5(10(13)14)6(11)9(3)7(12)8(4)2/h1-3H3
• InChI Key： OSTDULKDQDIIKB-UHFFFAOYSA-N
• SMILES： O=C1N(C)C(C(=C(C)N1C)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 199.05937
• Monoisotopic Mass: 199.05930578g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 354
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 86.4Ų

Experimental Properties

• PSA: 83.76

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds C-nitro compounds
• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds Organic nitro compounds C-nitro compounds